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Compound Name:
Diethyl 1-Methylimidazole-4,5-

dicarboxylate

Cat. No.: B179992 Get Quote

Diethyl 1-Methylimidazole-4,5-dicarboxylate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Diethyl 1-Methylimidazole-4,5-
dicarboxylate, a heterocyclic compound of interest in synthetic organic chemistry. While

historical details regarding its initial discovery are not extensively documented in readily

available literature, this document consolidates its known chemical and physical properties. A

plausible experimental protocol for its synthesis, based on established methods for N-alkylation

of imidazole derivatives, is presented. This guide is intended to serve as a foundational

resource for researchers utilizing or investigating this compound in synthetic and medicinal

chemistry applications.

Introduction
Diethyl 1-Methylimidazole-4,5-dicarboxylate (CAS No. 1210-92-0) is a substituted imidazole

derivative. The imidazole ring is a crucial scaffold in numerous biologically active molecules,

making its derivatives, such as the title compound, valuable intermediates in the synthesis of

novel chemical entities. This guide focuses on the available technical data for Diethyl 1-
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Methylimidazole-4,5-dicarboxylate, including its synthesis, physical properties, and spectral

data.

Physicochemical Properties
The known quantitative data for Diethyl 1-Methylimidazole-4,5-dicarboxylate are

summarized in the table below. This information is primarily sourced from chemical suppliers

and databases.

Property Value Reference

CAS Number 1210-92-0 [1]

Molecular Formula C₁₀H₁₄N₂O₄ [1]

Molecular Weight 226.23 g/mol [1]

Synonyms

Diethyl 1-methyl-1H-imidazole-

4,5-dicarboxylate, 1-Methyl-

1H-imidazole-4,5-dicarboxylic

acid diethyl ester

[1]

Synthesis
While a specific, detailed historical account of the discovery and initial synthesis of Diethyl 1-
Methylimidazole-4,5-dicarboxylate is not readily available in the reviewed literature, a

plausible and commonly employed method for its preparation is the N-alkylation of the

corresponding unsubstituted imidazole. The following protocol is a representative experimental

procedure based on general methods for the methylation of imidazole derivatives.

Proposed Synthetic Pathway: N-Alkylation of Diethyl 1H-
imidazole-4,5-dicarboxylate
The synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate can be logically achieved

through the methylation of Diethyl 1H-imidazole-4,5-dicarboxylate. This reaction typically

involves a methylating agent such as methyl iodide or dimethyl sulfate in the presence of a

base to deprotonate the imidazole nitrogen.
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Proposed Synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate

Reactants Reaction Conditions

Diethyl 1H-imidazole-4,5-dicarboxylate

C₉H₁₂N₂O₄

Diethyl 1-Methylimidazole-4,5-dicarboxylate

C₁₀H₁₄N₂O₄

Methylating Agent

e.g., Methyl Iodide (CH₃I) or Dimethyl Sulfate ((CH₃)₂SO₄)

Base

e.g., Sodium Hydride (NaH) or Potassium Carbonate (K₂CO₃)

Solvent

e.g., DMF or Acetonitrile

Click to download full resolution via product page

Caption: Proposed synthesis via N-alkylation.

Experimental Protocol (Representative)
This protocol is adapted from general procedures for the N-alkylation of imidazoles.

Materials:

Diethyl 1H-imidazole-4,5-dicarboxylate

Methyl Iodide (or Dimethyl Sulfate)

Sodium Hydride (or Potassium Carbonate)

Anhydrous Dimethylformamide (DMF) (or Acetonitrile)

Ethyl acetate

Brine solution

Anhydrous sodium sulfate

Silica gel for column chromatography
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Procedure:

To a stirred solution of Diethyl 1H-imidazole-4,5-dicarboxylate (1.0 eq) in anhydrous DMF,

add sodium hydride (1.1 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen).

Allow the mixture to stir at room temperature for 30 minutes.

Cool the reaction mixture back to 0 °C and add methyl iodide (1.2 eq) dropwise.

Let the reaction warm to room temperature and stir for 12-24 hours, monitoring the progress

by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

Filter and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford Diethyl 1-
Methylimidazole-4,5-dicarboxylate.

Spectroscopic Data
No experimentally derived spectroscopic data (NMR, IR, Mass Spectrometry) for Diethyl 1-
Methylimidazole-4,5-dicarboxylate was found in the searched literature. Predicted spectral

data for the related compound, 1-methylimidazole, is available in public databases and may

offer some comparative insight.

Applications and Biological Activity
The search of scientific literature and chemical databases did not yield specific information on

the applications or biological activity of Diethyl 1-Methylimidazole-4,5-dicarboxylate. Given

its structure as a substituted imidazole, it holds potential as a building block in the synthesis of

pharmacologically active compounds. Imidazole derivatives are known to exhibit a wide range

of biological activities.
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Conclusion
Diethyl 1-Methylimidazole-4,5-dicarboxylate is a commercially available chemical

intermediate. While its specific history and detailed characterization are not widely published,

its synthesis can be reasonably achieved through standard N-alkylation procedures. This guide

provides a summary of its known properties and a plausible synthetic route to aid researchers

in their work with this compound. Further research is needed to fully characterize this molecule

and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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